Cas no 1420841-42-4 (tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate)

tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate structure
1420841-42-4 structure
Product Name:tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
CAS No:1420841-42-4
MF:C13H25NO2S
MW:259.408102750778
CID:2175841
PubChem ID:71631603
Update Time:2023-11-24

tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-(3-mercaptopropyl)piperidine-1-carboxylate
    • AM98683
    • tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
    • Inchi: 1S/C13H25NO2S/c1-13(2,3)16-12(15)14-9-5-4-7-11(14)8-6-10-17/h11,17H,4-10H2,1-3H3
    • InChI Key: QJPVHDNZFXULFQ-UHFFFAOYSA-N
    • SMILES: SCCCC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Topological Polar Surface Area: 30.5

tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1881779-0.05g
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
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Enamine
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Enamine
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Enamine
EN300-1881779-0.5g
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
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Enamine
EN300-1881779-1.0g
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Enamine
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Enamine
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$2650.0 2023-06-02
Enamine
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$3929.0 2023-06-02
Enamine
EN300-1881779-1g
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$914.0 2023-09-18
Enamine
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